Synthesis of the new, weakly coordinating anions [RB(C6F5)3]− (R = CH2Me, CHMe2, CH2CMe3); utilization of [HNMe2Ph][Me3CCH2B(C6F5)3] to activate zirconocenecatalysts for propylene polymerization†

Dalton Transactions Pub Date: 2004-11-11 DOI: 10.1039/B410941D

Abstract

The compound [HNMe2Ph][NpB(C6F5)3] (Np = (CH3)3CCH2) reacts with dimethylzirconocenes to give active propylene polymerization catalysts which are significantly more active and give higher molecular weight polypropylene than do the catalysts obtained using B(C6F5)3; the [NpB(C6F5)3] anion is for steric reasons more weakly coordinating than is [MeB(C6F5)3].

Graphical abstract: Synthesis of the new, weakly coordinating anions [RB(C6F5)3]− (R = CH2Me, CHMe2, CH2CMe3); utilization of [HNMe2Ph][Me3CCH2B(C6F5)3] to activate zirconocene catalysts for propylene polymerization
Synthesis of the new, weakly coordinating anions [RB(C6F5)3]−
				(R = CH2Me, CHMe2, CH2CMe3); utilization of [HNMe2Ph][Me3CCH2B(C6F5)3] to activate zirconocenecatalysts for propylene polymerization†
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